Cas no 1806774-91-3 (2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine)
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine
-
- Inchi: 1S/C7H6ClF2NO/c8-2-4-1-6(12)5(3-11-4)7(9)10/h1,3,7H,2H2,(H,11,12)
- InChI Key: QZJCRZGBQSNJFC-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(C(F)F)=CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 260
- XLogP3: 1.2
- Topological Polar Surface Area: 29.1
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003659-250mg |
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine |
1806774-91-3 | 97% | 250mg |
$734.40 | 2022-03-31 | |
| Alichem | A024003659-500mg |
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine |
1806774-91-3 | 97% | 500mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A024003659-1g |
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine |
1806774-91-3 | 97% | 1g |
$1,663.20 | 2022-03-31 |
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine
Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806774-91-3)
2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine, with the CAS number 1806774-91-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic pyridine derivative features a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both chloromethyl and difluoromethyl substituents, coupled with a hydroxyl group, endows this molecule with diverse reactivity and potential applications in medicinal chemistry.
The compound's structure is characterized by a pyridine core, which is a well-known scaffold in many biologically active molecules. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex structures through nucleophilic addition reactions. This property is particularly useful in the construction of peptidomimetics and other biologically relevant molecules. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in pharmaceutical design.
In recent years, there has been growing interest in the development of novel pyridine derivatives as potential pharmacological agents. The hydroxyl group in 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. This feature makes the compound a promising candidate for further exploration in drug discovery programs.
One of the most exciting areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine make it an excellent starting point for such endeavors.
Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancer cell lines and are involved in tumor growth and progression. By incorporating the chloromethyl and difluoromethyl groups into a kinase inhibitor scaffold, researchers have been able to achieve high levels of selectivity and potency. For instance, derivatives of 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine have shown promising activity against mutant forms of kinases associated with resistance to existing therapies.
The hydroxyl group also provides an opportunity for further derivatization, allowing for the introduction of additional functional moieties that can enhance pharmacokinetic properties. For example, etherification or esterification of the hydroxyl group can improve solubility and bioavailability, critical factors for successful drug candidates. These modifications can be tailored to optimize absorption, distribution, metabolism, and excretion (ADME) profiles.
In addition to its applications in oncology, 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine has potential uses in other therapeutic areas. Its structural motifs are reminiscent of natural products that exhibit antimicrobial and anti-inflammatory properties. Researchers are exploring its derivatives as candidates for treating infectious diseases and inflammatory disorders. The ability to modify both the chloromethyl and difluoromethyl groups allows for fine-tuning of biological activity, making it a versatile tool for medicinal chemists.
The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloromethyl and difluoromethyl groups. The hydroxyl group is often introduced during later stages of synthesis or through post-synthetic modifications. These synthetic strategies underscore the importance of this compound as a building block in pharmaceutical research.
The growing body of literature on this compound underscores its significance in modern drug discovery. Researchers continue to explore new derivatives and applications, driven by the need for innovative therapeutic solutions. The combination of structural features such as the chloromethyl, difluoromethyl, and hydroxyl groups makes 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine a valuable asset in the chemist's toolkit.
In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806774-91-3) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features enable diverse chemical modifications and biological activities, making it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.
1806774-91-3 (2-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)